Cas no 89433-49-8 (N-tert-butyl-2-(piperazin-1-yl)acetamide)

• Product Name: N-tert-butyl-2-(piperazin-1-yl)acetamide
• CAS No: 89433-49-8
• MF: C₁₀H₂₁N₃O
• MW: 199.29324221611
• MDL: MFCD06380368
• CID: 601051
• PubChem ID: 2468184
• Update Time: 2025-04-19

N-tert-butyl-2-(piperazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(tert-Butyl)-2-(piperazin-1-yl)acetamide
• 1-Piperazineacetamide, N-(1,1-dimethylethyl)-
• N-(TERT-BUTYL)-2-PIPERAZIN-1-YLACETAMIDE
• N-(tert-Butyl)-2-piperazin-1-ylacetamide dihydrochloride
• N-tert-butyl-2-(piperazin-1-yl)acetamide
• EN300-34920
• AKOS000264328
• 89433-49-8
• N-tert-butyl-2-piperazin-1-ylacetamide
• CHEMBL3554027
• N-tert-butyl-2-piperazin-1-yl-acetamide
• N-(tert-butyl)-2-(1-piperazinyl)acetamide
• SCHEMBL1547058
• ZMEAITXOZDERTM-UHFFFAOYSA-N
• DTXSID50368768
• STK360690
• BBL012500
• ALBB-006979
• DB-371192

• MDL： MFCD06380368
• Inchi： 1S/C10H21N3O/c1-10(2,3)12-9(14)8-13-6-4-11-5-7-13/h11H,4-8H2,1-3H3,(H,12,14)
• InChI Key： ZMEAITXOZDERTM-UHFFFAOYSA-N
• SMILES： O=C(CN1CCNCC1)NC(C)(C)C

Computed Properties

• Exact Mass: 199.168462302g/mol
• Monoisotopic Mass: 199.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 44.4Ų

N-tert-butyl-2-(piperazin-1-yl)acetamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives